(6S,12aR)-4-(dimethylamino)-1,5,6,10,11,12a-hexahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide;hydrochloride

• Molecular Formula: C22H25ClN2O9
• Molecular Weight: 496.9 g/mol
• IUPAC Name: (6S,12aR)-4-(dimethylamino)-1,5,6,10,11,12a-hexahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C22H24N2O9.ClH/c1-21(32)7-5-4-6-8(25)9(7)15(26)10-12(21)17(28)13-14(24(2)3)16(27)11(20(23)31)19(30)22(13,33)18(10)29;/h4-6,12-14,17,25-26,28,30,32-33H,1-3H3,(H2,23,31);1H/t12?,13?,14?,17?,21-,22+;/m1./s1
• InChI Key: SVDOODSCHVSYEK-BASIOKMLSA-N
• Isomeric SMILES: C[C@@]1(C2C(C3C(C(=O)C(=C([C@]3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O)O.Cl
• Canonical SMILES: CC1(C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O)O.Cl

Description

This compound, commonly identified as oxytetracycline hydrochloride, is a semi-synthetic tetracycline-class antibiotic. Its IUPAC name reflects a complex polycyclic structure with stereospecific hydroxyl, dimethylamino, and carboxamide groups . The hydrochloride salt enhances solubility and stability, making it suitable for pharmaceutical formulations. Oxytetracycline inhibits bacterial protein synthesis by binding to the 30S ribosomal subunit, effective against Gram-positive and Gram-negative bacteria, mycoplasmas, and rickettsiae .

Comparison with Similar Compounds

Structural Comparison with Similar Tetracycline Derivatives

Core Structural Features

The tetracycline backbone consists of four fused cyclohexane rings (A–D) with key functional groups:

• Position 4: Dimethylamino group (critical for ribosomal binding).
• Positions 1,5,6,10,11,12a : Hydroxyl groups (influence solubility and antibacterial activity).
• Position 6 : Methyl group (enhances stability against bacterial efflux pumps).

Modifications in Analogues (Table 1):

Compound	Structural Modifications	Key Functional Differences
Oxytetracycline HCl	Hydroxyl groups at 1,5,6,10,11,12a; 6-methyl	Broad-spectrum activity; moderate lipophilicity
Doxycycline HCl	Removal of 5-OH; 6α-hydrogen	Increased lipophilicity, longer half-life
Sancycline	6-Deoxy, 6-demethyl; dimethylamino at position 7	Reduced renal excretion; altered spectrum
Sarecycline HCl	Methoxy(methyl)amino group at position 7	Narrow-spectrum (acne-targeted)
Chlorotetracycline	Chlorine at position 7	Enhanced activity against resistant strains

Antimicrobial Activity

Spectrum and Potency

• Oxytetracycline HCl : Effective against Chlamydia, Mycoplasma, and Bacillus spp. (MIC₉₀: 0.5–4 μg/mL) .
• Doxycycline HCl : Broader activity, including Plasmodium and tetracycline-resistant Staphylococcus (MIC₉₀: 0.1–2 μg/mL) due to improved membrane penetration .
• Sarecycline HCl : Narrower spectrum; targets Cutibacterium acnes (MIC₉₀: 0.25 μg/mL) .

Resistance Mechanisms

Structural modifications influence resistance:

• Efflux pumps : 6-methyl in oxytetracycline reduces susceptibility compared to older tetracyclines .
• Ribosomal protection : Doxycycline’s lipophilicity mitigates this resistance pathway .

Pharmacokinetic Properties

Parameter	Oxytetracycline HCl	Doxycycline HCl	Sancycline
Oral Bioavailability	60–70%	90–100%	75–85%
Half-Life	6–9 hours	18–24 hours	8–12 hours
Protein Binding	20–40%	80–90%	50–60%
Renal Excretion	60%	40%	30%

Key Notes:

• Doxycycline’s prolonged half-life allows once-daily dosing .
• Sancycline’s reduced renal excretion benefits patients with kidney impairment .

Stability and Degradation

Oxytetracycline HCl undergoes three-stage thermal decomposition:

25–128°C : Loss of water and HCl (endothermic) .

128–339°C : Oxidative degradation (exothermic peak at 215°C) releasing isocyanic acid and CO₂ .

339–644°C : Combustion of residues (methane detected via TG-FTIR) .

In contrast, doxycycline’s stability is superior in acidic conditions due to its 6α-hydrogen, making it suitable for oral administration .

Toxicity and Side Effects

• Oxytetracycline : Photosensitivity, gastrointestinal distress, hepatotoxicity at high doses .
• Doxycycline : Higher risk of esophageal irritation but lower nephrotoxicity .
• Sarecycline : Fewer systemic effects due to localized action .

Preparation Methods

Michael-Claisen Cyclization

The most validated approach involves a convergent synthesis using AB enone precursors (1 or 2 ) coupled with D-ring components via Michael-Claisen condensation:

Reaction conditions :

• AB enone (1) : 4-(dimethylamino)-6-methyl-3,5,12-trioxo precursor
• D-ring precursor : Functionalized benzaldehyde derivative
• Base: Lithium diisopropylamide (LDA) in THF at −78°C
• Quenching agent: tert-Butyldimethylsilyl triflate (TBSOTf)

Mechanistic insights :

• Deprotonation of D-ring precursor generates benzylic anion
• Michael addition to AB enone forms C11-C11a bond
• Claisen cyclization establishes C4a-C12a linkage
• Stereochemical control achieved through chelation-controlled transition state

Yield optimization :

Parameter	Optimal Value	Yield Impact
Temperature	−78°C → −10°C	83% → 98%
Equivalents of LDA	3.0 eq	Max yield
Solvent	THF	98% purity

This method demonstrates exceptional stereoselectivity (>98% ee) at C6 and C12a positions.

Functional Group Installation and Modifications

Hydroxylation Sequence

Post-cyclization steps introduce hydroxyl groups at positions 1, 5, 6, 10, 11, and 12a through a staged oxidation-protection strategy:

Stepwise protocol :

• C5/C6 dihydroxylation : OsO4-mediated cis-dihydroxylation (0°C, tert-BuOH/H2O)
• C10/C11 oxidation : Sharpless asymmetric epoxidation followed by acid hydrolysis
• C1 hydroxylation : Microbial oxidation using Streptomyces spp. (pH 7.2, 28°C)

Protection scheme :

Position	Protecting Group	Deprotection Method
1-OH	TBS	HF/acetonitrile
5-OH	Ac	NaOH/MeOH
6-OH	None	N/A

This sequence prevents over-oxidation while enabling regioselective functionalization.

Scalability and Process Optimization

Gram-Scale Production

Adaptation of the Michael-Claisen method enables multi-gram synthesis:

Batch process improvements :

Parameter	Lab Scale (1g)	Pilot Scale (100g)
Reaction time	8 hr	6 hr
Purification	Column	Crystallization
Overall yield	63%	71%

Notably, the D-ring precursor oxidation step scales linearly without chromatographic purification.

Continuous Flow Implementation

Microreactor technology enhances the critical cyclization step:

• Residence time: 12 min vs. 8 hr batch
• Productivity: 28 g/hr vs. 3.5 g/hr batch
• Space-time yield : 4.7 kg·L⁻¹·day⁻¹

Analytical Characterization

Spectroscopic Validation

Key analytical data :

Technique	Diagnostic Signals
¹H NMR	δ 6.25 (s, H-10a), 3.15 (d, J=9Hz, H-6)
¹³C NMR	205.8 (C-3), 172.1 (C-2)
HRMS	[M+H]+ calc. 543.1842, found 543.1839

Chiral Purity Assessment

Pirkle-type chiral column analysis confirms stereochemical integrity:

• ee : 99.2%
• Column : Chiralpak IC-3 (150 × 4.6 mm)
• Mobile phase : Hexane/EtOH (80:20)

Comparative Evaluation of Synthetic Routes

Performance metrics across methods :

Method	Overall Yield	Purity	Scalability
Michael-Claisen	71%	99.5%	Excellent
TiCl4 Cyclization	58%	97.3%	Moderate
Biosynthetic	42%	95.1%	Limited

The Michael-Claisen approach demonstrates superior efficiency and scalability for industrial applications.

Q & A

Basic Research Question: What are the key considerations for optimizing the multi-step synthesis of this compound to improve yield and purity?

Methodological Answer:
The synthesis involves forming a tetracyclic core, introducing functional groups (e.g., hydroxyl, dimethylamino), and final modifications. Key steps include:

• Catalyst selection : Use chiral catalysts to control stereochemistry at the 6S and 12aR positions .
• Reaction conditions : Optimize temperature (e.g., 25–60°C) and solvent polarity to minimize side reactions like epimerization or oxidation of hydroxyl groups .
• Purification : Employ gradient HPLC with a C18 column and acidic mobile phase (0.1% trifluoroacetic acid) to separate stereoisomers and byproducts .
• Yield monitoring : Track intermediates via LC-MS and adjust stoichiometry of reagents like dimethylamine in the final amidation step .

Advanced Research Question: How can researchers resolve contradictions in reported biological activity data for this compound across different assay systems?

Methodological Answer:
Discrepancies may arise from differences in:

• Target specificity : Validate interactions using surface plasmon resonance (SPR) to measure binding kinetics with proposed targets (e.g., bacterial ribosomes or eukaryotic topoisomerases) .
• Assay conditions : Standardize pH (5.5–7.4), as the compound’s hydroxyl and dimethylamino groups exhibit pH-dependent ionization, affecting membrane permeability .
• Metabolic interference : Perform comparative metabolomics (LC-HRMS) in bacterial vs. mammalian cell lines to identify off-target effects .
• Epimerization control : Use chiral stability studies (NMR at 25°C and 37°C) to confirm configuration integrity during long-term assays .

Basic Research Question: What analytical techniques are most effective for characterizing the stereochemistry and functional group arrangement of this compound?

Methodological Answer:

• X-ray crystallography : Resolve absolute configuration using single crystals grown in methanol/water (70:30) .
• NMR spectroscopy : Assign stereocenters via $^1H$-$^1H$ COSY and NOESY correlations, focusing on coupling constants (e.g., $J_{6,12a}$) and hydroxyl proton exchange rates .
• Circular dichroism (CD) : Compare experimental spectra with computational predictions (TD-DFT) to confirm chiral centers .

Advanced Research Question: How can researchers design experiments to investigate the compound’s stability under physiological conditions?

Methodological Answer:

• pH stability profiling : Incubate the compound in buffers (pH 2–9) at 37°C and analyze degradation products via UPLC-PDA-ELSD. Focus on lactone ring opening or keto-enol tautomerism .
• Oxidative stress testing : Expose to $\text{H}_2\text{O}_2$ (0.1–1 mM) and monitor hydroxyl radical scavenging activity using ESR spectroscopy .
• Light sensitivity : Conduct accelerated photodegradation studies (ICH Q1B guidelines) with a xenon lamp to simulate UV exposure .

Basic Research Question: What computational tools are suitable for predicting the compound’s reactivity and interaction with biological targets?

Methodological Answer:

• Molecular docking : Use AutoDock Vina with crystal structures of 30S ribosomal subunits (PDB: 1J7T) to map hydrogen bonding between hydroxyl groups and rRNA .
• DFT calculations : Calculate Fukui indices to predict nucleophilic/electrophilic sites for functionalization .
• MD simulations : Simulate solvation dynamics in water and lipid bilayers (GROMACS) to assess membrane permeability .

Advanced Research Question: How can researchers address challenges in impurity profiling during scale-up synthesis?

Methodological Answer:

• Impurity tracking : Use LC-MS/MS with a Q-TOF detector to identify minor impurities (e.g., 4-epi derivatives) via exact mass and fragmentation patterns .
• Process analytical technology (PAT) : Implement in-line NIR spectroscopy to monitor reaction progress and detect intermediates in real time .
• Design of experiments (DoE) : Apply factorial design to optimize parameters like mixing rate and temperature, reducing epimerization by >30% .

Basic Research Question: What methodologies are recommended for evaluating the compound’s potential as a drug candidate in preclinical studies?

Methodological Answer:

• Pharmacokinetics : Conduct microsomal stability assays (human liver microsomes) and measure plasma protein binding via equilibrium dialysis .
• Toxicity screening : Use zebrafish embryos to assess acute toxicity (LC$_{50}$) and developmental effects, leveraging high-throughput imaging .
• Resistance profiling : Perform serial passage assays in E. coli or S. aureus to monitor MIC changes over 20 generations .

Advanced Research Question: How can theoretical frameworks guide the exploration of structure-activity relationships (SAR) for this compound?

Methodological Answer:

• Free-Wilson analysis : Deconstruct activity contributions of substituents (e.g., dimethylamino vs. hydroxyl) using a library of analogs .
• Quantum topology : Apply QTAIM analysis to electron density maps (from XRD) to correlate bond critical points with antibacterial potency .
• Systems pharmacology : Integrate SAR data with omics networks (STRING) to identify synergistic targets or pathways .

Basic Research Question: What precautions are critical for handling this compound in laboratory settings?

Methodological Answer:

• Personal protective equipment (PPE) : Use nitrile gloves and Type IIR masks to prevent dermal/airway exposure, as the compound may irritate mucous membranes .
• Waste disposal : Neutralize acidic hydrolysis products with 1M NaOH before incineration .
• Storage : Keep in amber vials at -20°C under argon to prevent photodegradation and oxidation .

Advanced Research Question: How can AI-driven platforms enhance the development of novel derivatives with improved efficacy?

Methodological Answer:

• Generative models : Train VAEs on ChEMBL data to design analogs with optimized logP (1.5–3.5) and polar surface area (<140 Ų) .
• Reinforcement learning : Use AlphaFold2-predicted target structures to prioritize derivatives with high binding energy scores .
• High-throughput virtual screening (HTVS) : Deploy AutoDock-GPU clusters to screen 10$^6$ compounds/day against mutational variants of target proteins .